AKOS024836912
Overview
Description
AKOS024836912 is an inhibitor of EGF-EGFR interactions.
Scientific Research Applications
Technological Paradigms and Trajectories :
- Technological research shares commonalities with basic scientific paradigms, including the causal relationship between technological progress and economic success. Innovative activities significantly impact a firm's performance, influenced by both institutional and economic factors. Different "technological paradigms" and "trajectories" explain the progressive paths for each paradigm within firms (Dosi, 1982).
Public Engagement with Science and Ethics :
- The use of cyberspatial communities to engage the global public in scientific and ethical discussions is crucial. This engagement is especially pertinent in the context of genetic technology and the role of experts in public debate. It addresses the challenge of advancing public understanding of science (PUoS) and contextualizes concerns about scientific journalism (Miah, 2005).
Role of Protein Kinase Akt in Nitric Oxide Production :
- The serine/threonine protein kinase Akt plays a crucial role in phosphorylating endothelial nitric oxide synthase (eNOS), leading to nitric oxide production. This process is vital for maintaining systemic blood pressure, vascular remodeling, and angiogenesis. Akt's role in these processes underlines its importance in biological and medicinal research (Fulton et al., 1999).
Collaborative User Environment for Simulation and Knowledge Management :
- The Akuna user environment supports collaborative numerical modeling and analysis projects in scientific simulation. It integrates various tools for project and data management, collaboration, and event-based communication. This environment exemplifies the intersection of technology and collaborative scientific research (Freedman et al., 2015).
Navigating the AKT/PKB Signaling Network :
- The AKT/PKB signaling network plays a significant role in diverse biological and medical fields. Understanding its regulation and functions is crucial due to its implications in various pathological settings, including cancer, cardiovascular disease, and neurological disorders. This highlights the network's importance in a wide range of scientific research areas (Manning & Toker, 2017).
properties
CAS RN |
1705763-81-0 |
|---|---|
Product Name |
AKOS024836912 |
Molecular Formula |
C18H23N5O2 |
Molecular Weight |
341.42 |
IUPAC Name |
1-(2-Methoxy-5-methylphenyl)-3-(6-(piperidin-1-yl)pyrimidin-4-yl)urea |
InChI |
InChI=1S/C18H23N5O2/c1-13-6-7-15(25-2)14(10-13)21-18(24)22-16-11-17(20-12-19-16)23-8-4-3-5-9-23/h6-7,10-12H,3-5,8-9H2,1-2H3,(H2,19,20,21,22,24) |
InChI Key |
VBVZTPNOOLFLHE-UHFFFAOYSA-N |
SMILES |
O=C(NC1=NC=NC(N2CCCCC2)=C1)NC3=CC(C)=CC=C3OC |
Appearance |
Solid powder |
Purity |
>98% (or refer to the Certificate of Analysis) |
shelf_life |
>3 years if stored properly |
solubility |
Soluble in DMSO |
storage |
Dry, dark and at 0 - 4 C for short term (days to weeks) or -20 C for long term (months to years). |
synonyms |
AKOS-024836912; AKOS 024836912; AKOS024836912 |
Origin of Product |
United States |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
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